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Compound of Interest

Compound Name: Licochalcone C

Cat. No.: B1675292 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, particularly when handling active compounds like Licochalcone C.

This retrochalcone, isolated from Glycyrrhiza inflata, is noted for its potent antioxidant and anti-

inflammatory properties.[1] Adherence to strict safety and handling protocols is crucial to

mitigate risks and ensure the integrity of research. This guide provides essential, immediate

safety and logistical information for handling Licochalcone C, from personal protective

equipment (PPE) to disposal procedures.

Hazard Identification and Classification
Licochalcone C is classified with specific hazards that necessitate careful handling. According

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it

presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]

Precautionary statements highlight the need to wash skin thoroughly after handling, avoid

eating, drinking, or smoking when using the product, and prevent its release into the

environment.[2]
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The following tables summarize key quantitative data for Licochalcone C and the closely

related Licochalcone A, for which more extensive data is often available.

Table 1: Physicochemical Properties of Licochalcone C

Property Value

Molecular Formula C₂₁H₂₂O₄

Molecular Weight 338.4 g/mol

CAS Number 144506-14-9

Appearance Solid

Source: DC Chemicals[2]

Table 2: Toxicity Data for Licochalcone A*

Metric Value Species

Oral LD50 >1,000 mg/kg Rat

Note: This data is for Licochalcone A, a related compound, and should be used as a reference

point for assessing potential toxicity.[3]

Table 3: Recommended Storage Conditions

Form Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year

Source: MedChemExpress[4]
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Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential for minimizing exposure to Licochalcone C.

Engineering Controls:
Ventilation: Always handle Licochalcone C in a well-ventilated area. Use of a chemical fume

hood or local exhaust ventilation is recommended to control airborne dust or aerosols.[2][5]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in

the immediate work area.[2]

Recommended Personal Protective Equipment:
Eye Protection: Wear safety glasses with side-shields or chemical splash goggles

conforming to appropriate government standards such as NIOSH (US) or EN 166 (EU).[2][5]

[6]

Hand Protection: Use chemical-resistant, impervious gloves, such as nitrile gloves. Gloves

should be inspected before use, and proper removal techniques should be employed to

avoid skin contact.[2][5][6]

Skin and Body Protection: A lab coat or other impervious protective clothing is required to

prevent skin contact.[2][6]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator or equivalent is the minimum requirement.[6] For activities with a higher potential

for dust generation, a powered air-purifying respirator (PAPR) should be considered.[6]

Safe Handling and Operational Workflow
The following diagram and procedures outline the lifecycle of Licochalcone C in a laboratory

setting, from receipt to disposal.
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Caption: Workflow for the safe handling of Licochalcone C in a laboratory setting.

Step-by-Step Handling Procedures:
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all

necessary PPE is available and in good condition.

Weighing and Transfer: Conduct any operations that may create dust, such as weighing or

transferring powder, within a chemical fume hood or an enclosure with local exhaust

ventilation.[5][6]

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

avoid splashing.

General Use: Avoid contact with skin, eyes, and clothing.[2][5] Do not eat, drink, or smoke in

areas where the chemical is handled.[2] Wash hands thoroughly after handling.[2]

Storage: Store Licochalcone C in a tightly sealed container in a cool, dry, and well-

ventilated area, away from direct sunlight and incompatible materials like strong acids or

bases.[2][5] Adhere to the recommended storage temperatures outlined in Table 3.
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Emergency Procedures
First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth with water. Do

NOT induce vomiting.[2][4]

In Case of Skin Contact: Immediately remove contaminated clothing and rinse the affected

skin area thoroughly with large amounts of water. Consult a physician.[2][4]

In Case of Eye Contact: Promptly flush eyes with large amounts of water for at least 15

minutes, separating the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[2][4]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Avoid mouth-to-mouth resuscitation.[2][4]

Spill Response Protocol:
Evacuate: Secure the area and evacuate all non-essential personnel.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[2]

Clean-up: For solid spills, carefully sweep or scoop up the material to avoid creating dust,

and place it in a suitable, closed container for disposal.[5] For solutions, absorb the spill with

an inert, non-combustible material (e.g., diatomite, universal binders) and place it in a

designated waste container.[2][4]

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination, given the high aquatic

toxicity of Licochalcone C.[2]
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Waste Classification: All waste containing Licochalcone C, including contaminated lab

supplies and cleaning materials, should be treated as hazardous waste.

Containerization: Use suitable, clearly labeled, and sealed containers for waste collection.[6]

Do not mix with other waste.[5]

Disposal Method: Dispose of the waste through a licensed and approved waste disposal

contractor.[2][5] One recommended method is to dissolve the material in a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[5] All disposal activities must comply with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Concise synthesis of licochalcone C and its regioisomer, licochalcone H - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Licochalcone C|144506-14-9|MSDS [dcchemicals.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. chemicalbook.com [chemicalbook.com]

6. glabridinchina.com [glabridinchina.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Licochalcone C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675292#personal-protective-equipment-for-
handling-licochalcone-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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